Cas no 2918865-51-5 ((2,6-Dichloro-3-methylphenyl)(morpholino)methanone)

• Product Name: (2,6-Dichloro-3-methylphenyl)(morpholino)methanone
• CAS No: 2918865-51-5
• MF: C₁₂H₁₃Cl₂NO₂
• MW: 274.143121480942
• CID: 6796445
• PubChem ID: 171367959
• Update Time: 2025-11-01

(2,6-Dichloro-3-methylphenyl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

• 2918865-51-5
• (2,6-Dichloro-3-methylphenyl)(morpholino)methanone
• MFCD34764701

• Inchi： 1S/C12H13Cl2NO2/c1-8-2-3-9(13)10(11(8)14)12(16)15-4-6-17-7-5-15/h2-3H,4-7H2,1H3
• InChI Key： HTKNLLMBSYNONY-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1C(N1CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 273.0323340g/mol
• Monoisotopic Mass: 273.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2,6-Dichloro-3-methylphenyl)(morpholino)methanone

Introduction to (2,6-Dichloro-3-methylphenyl)(morpholino)methanone (CAS No. 2918865-51-5)

(2,6-Dichloro-3-methylphenyl)(morpholino)methanone, identified by its CAS number 2918865-51-5, is a significant compound in the field of pharmaceutical chemistry. This review provides an in-depth exploration of its chemical properties, synthesis methods, and emerging applications, particularly in the development of novel therapeutic agents.

The molecular structure of (2,6-Dichloro-3-methylphenyl)(morpholino)methanone consists of a benzene ring substituted with chlorine atoms at the 2 and 6 positions, a methyl group at the 3 position, and a morpholine moiety attached to a carbonyl group. This unique arrangement imparts distinct reactivity and functional properties, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in the development of bioactive molecules derived from heterocyclic compounds. The morpholine group in (2,6-Dichloro-3-methylphenyl)(morpholino)methanone contributes to its potential as a pharmacophore, enhancing interactions with biological targets. Studies have demonstrated that morpholine-containing derivatives exhibit promising activities against various diseases, including infectious disorders and inflammatory conditions.

The synthesis of (2,6-Dichloro-3-methylphenyl)(morpholino)methanone typically involves multi-step organic reactions. One common approach includes the chlorination of 3-methylbenzophenone followed by reaction with morpholine in the presence of a suitable catalyst. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in industrial applications.

Recent research has highlighted the role of (2,6-Dichloro-3-methylphenyl)(morpholino)methanone as a key intermediate in the synthesis of novel drug candidates. For instance, derivatives of this compound have shown inhibitory effects on enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. These findings underscore its potential as a scaffold for developing targeted therapies.

The pharmacological properties of (2,6-Dichloro-3-methylphenyl)(morpholino)methanone have been extensively studied in preclinical models. Its ability to modulate enzyme activity and receptor binding suggests its utility in treating conditions such as pain syndromes and autoimmune diseases. Additionally, its structural features make it amenable to further derivatization, allowing for the optimization of pharmacokinetic and pharmacodynamic profiles.

In conclusion, (2,6-Dichloro-3-methylphenyl)(morpholino)methanone (CAS No. 2918865-51-5) is a versatile compound with significant applications in pharmaceutical research and drug development. Its unique chemical structure and biological activity make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.